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Introduction

CL15F6 is an ionizable cationic lipid that has emerged as a valuable tool for the in vitro delivery
of genetic material, including plasmid DNA (pDNA) and messenger RNA (mMRNA). Its unique
chemical properties, particularly its pKa of 6.75, allow for efficient encapsulation of nucleic
acids and effective transfection of cells. CL15F6 is a key component in the formulation of lipid
nanoparticles (LNPs) and polymer-lipid hybrid nanopatrticles, which are designed to protect the
genetic payload from degradation and facilitate its entry into target cells.[1][2] These
nanoparticles are particularly advantageous for their ability to mediate high transfection
efficiency, which is crucial for a wide range of applications in gene expression studies, drug
discovery, and the development of novel therapeutics.

This document provides detailed application notes and protocols for the use of CL15F®6 in in
vitro gene expression studies, covering both pDNA and mRNA delivery.

Data Presentation
Table 1: Physicochemical Properties of CL15F6-based
Nanoparticles for pDNA Delivery
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Transfectio

Nanoparticl . Zeta o
lonizable PDNA:PEI Average . n Efficiency
e o . . Potential .
. Lipid Mass Ratio Size (nm) (%) in HeLa
Formulation (mV)
cells
Al15 CL15F6 1.0 75 0 ~5%
B15 CL15F6 1.0.1 40 +5 ~15%
C15 CL15F6 11 35 +10 ~40%
D15 CL15F6 5:1 30 +15 ~30%

Data summarized from Maeki et al., 2024.[3][4]

Table 2: Comparison of Transfection Efficiency of
Various lonizable and Cationic Lipids in Polymer-Lipid

Hybrid Nanoparticles for pDNA Delivery

Average Transfection

Lipid Type lonizable/Cationic Lipid Efficiency (%) in HeLa
cells

lonizable CL15F6 ~40%

lonizable DODAP <10%

lonizable DODMA <10%

lonizable MC3 <10%

Cationic DOTAP ~40%

Cationic DOTMA ~40%

Data summarized from Maeki et al., 2024.[3][4]
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Experimental Workflow for In Vitro Gene Expression using CL15F6 Nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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